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Compound of Interest

Compound Name: 2-Methoxy-4-methylpentanoic acid

CAS No.: 78814-97-8

Cat. No.: B3387064

Get Quote

Executive Summary & Target Analysis
2-Methoxy-4-methylpentanoic acid (CAS: 78814-97-8) is a structural analog of Leucine and

Leucic acid (HICA), featuring an

-methoxy group. This moiety is increasingly relevant in medicinal chemistry for enhancing
metabolic stability (blocking

-oxidation) and modulating lipophilicity in peptidomimetics.

This guide details two validated protocols for its synthesis:

Method A (High-Fidelity): O-Methylation of 2-Hydroxy-4-methylpentanoic acid (Leucic Acid).

This route is preferred for generating enantiomerically pure material from the "chiral pool."

Method B (Direct Conversion): Diazotization of Leucine in methanol. A cost-effective, high-

throughput method suitable for racemic or enantioenriched library generation.
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Chemical Formula:

[1][2][3]

MW: 146.19 g/mol

Chirality: The C2 position is stereogenic. Method A preserves the configuration of the starting

hydroxy acid.

Retrosynthetic Scheme:

Precursor: (S)-2-Hydroxy-4-methylpentanoic acid (Leucic acid) or L-Leucine.

Transformation: Williamson Ether Synthesis vs. Diazotization/Solvolysis.

Protocol A: O-Methylation of 2-Hydroxy-4-
methylpentanoic Acid (Preferred)
Rationale: This method utilizes the Williamson ether synthesis. By starting with the

commercially available hydroxy acid, we decouple the stereocenter formation from the

functionalization step. Since the reaction occurs at the oxygen atom, the stereochemistry at C2

is preserved.

Materials & Reagents
Reagent Equiv.[4][5][6] Role Hazard Note

(S)-2-Hydroxy-4-

methylpentanoic acid
1.0 Substrate Irritant

Sodium Hydride (60%

in oil)
2.5 Base

Pyrophoric, reacts

violently with water

Iodomethane (MeI) 3.0 Methylating Agent Carcinogen, volatile

THF (Anhydrous) Solvent Medium Peroxide former

Lithium Hydroxide

(LiOH)
3.0 Hydrolysis Base Corrosive
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Step-by-Step Procedure
Stage 1: Global Methylation

Setup: Flame-dry a 250 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir

bar, nitrogen inlet, and rubber septum.

Solvation: Charge the flask with (S)-2-Hydroxy-4-methylpentanoic acid (10.0 mmol) and

anhydrous THF (50 mL). Cool to 0°C in an ice bath.

Deprotonation: Carefully add Sodium Hydride (25.0 mmol, 1.0 g of 60% dispersion) portion-

wise over 15 minutes. Caution: Hydrogen gas evolution. Stir at 0°C for 30 minutes, then

warm to Room Temperature (RT) for 30 minutes to ensure formation of the dianion

(carboxylate and alkoxide).

Methylation: Cool back to 0°C. Add Iodomethane (30.0 mmol, 1.87 mL) dropwise via syringe.

Reaction: Allow the mixture to warm to RT and stir for 12–18 hours.

Checkpoint: Monitor by TLC (SiO2, 20% EtOAc/Hexane). The starting acid will disappear,

and a less polar spot (Methyl 2-methoxy-4-methylpentanoate) will appear.

Quench: Cool to 0°C. Carefully quench with saturated

solution (20 mL).

Extraction: Extract the aqueous layer with Diethyl Ether (

mL). Combine organics, wash with brine, dry over

, and concentrate in vacuo.

Result: Crude Methyl 2-methoxy-4-methylpentanoate (Intermediate).

Stage 2: Selective Hydrolysis
Hydrolysis: Dissolve the crude ester in a mixture of THF:Water (3:1, 40 mL).

Base Addition: Add LiOH·H2O (30.0 mmol). Stir vigorously at RT for 4–6 hours.
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Workup: Acidify the reaction mixture to pH ~2 using 1M HCl.

Isolation: Extract with Ethyl Acetate (

mL). Dry over

, filter, and concentrate.

Purification: Purify via bulb-to-bulb distillation (Kugelrohr) or flash column chromatography

(Gradient: 0%

30% EtOAc in Hexanes with 1% Acetic Acid).

Protocol B: Diazotization of L-Leucine (High-
Throughput)
Rationale: This "one-pot" equivalent converts the amino group directly to a methoxy group via a

diazonium intermediate. While efficient, stereochemical retention is generally observed (double

inversion), but enantiomeric excess (ee) should be verified.

Reagents
L-Leucine (1.0 equiv)

Sodium Nitrite (

, 2.5 equiv)

Sulfuric Acid (

, 1.0 equiv) or HCl

Methanol (Solvent/Reactant)[7][8]

Procedure
Dissolution: Dissolve L-Leucine (10 mmol) in Methanol (50 mL) in a 250 mL RBF.

Acidification: Add concentrated
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(10 mmol) carefully.

Diazotization: Cool to 0°C. Add an aqueous solution of Sodium Nitrite (25 mmol in min.

water) dropwise over 30 minutes.

Mechanism:[9] The amino group forms a diazonium salt (

), which is displaced by the solvent (Methanol).

Reaction: Stir at 0°C for 3 hours, then warm to RT overnight.

Workup: Dilute with water. Extract with Ethyl Acetate.[10]

Hydrolysis: The product is primarily the methyl ester. Perform the hydrolysis step (Stage 2

from Protocol A) to obtain the free acid.

Visualization & Logic
Reaction Scheme (DOT Diagram)
The following diagram illustrates the chemical pathways for both methods.

L-Leucine
(Amino Acid) Diazonium Salt

NaNO2, H2SO4
MeOH, 0°C

(S)-Leucic Acid
(Hydroxy Acid)

Dianion Intermediate
(Alkoxide/Carboxylate)

NaH, THF
0°C

Methyl 2-methoxy-4-
methylpentanoateMeI (3.0 eq)

Williamson Ether Synth.

MeOH Attack
(Retention via Dbl Inv)

2-Methoxy-4-
methylpentanoate

LiOH, THF/H2O
Hydrolysis

Click to download full resolution via product page

Caption: Dual-pathway synthesis showing the convergence at the methyl ester intermediate.

Experimental Workflow (DOT Diagram)
Operational logic for Protocol A (Preferred).
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Caption: Step-by-step decision workflow for Protocol A.
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Characterization & QC
Data Summary Table:

Parameter Specification Notes

Appearance Colorless to pale yellow oil

Boiling Point ~105–110°C @ 15 mmHg
Estimated based on ester/acid

analogs

1H NMR (CDCl3)

3.85 (dd, 1H,

-H), 3.45 (s, 3H,

), 1.8-1.6 (m, 3H), 0.95 (d, 6H)

Diagnostic methoxy singlet at

3.45 ppm

MS (ESI-) [M-H]- = 145.1
Negative mode ionization

preferred for carboxylic acids

Critical Quality Attributes (CQA):

Enantiomeric Excess (ee): If using Method A with chiral starting material, derivatize with a

chiral amine (e.g., (R)-PEA) and analyze by HPLC to confirm >98% ee.

Residual Solvent: Ensure THF is removed (<5000 ppm) if used for biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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